2-(3-methyl-2-oxobenzimidazol-1-yl)-N-prop-2-ynylacetamide

• IUPAC Name: 2-(3-methyl-2-oxobenzimidazol-1-yl)-N-prop-2-ynylacetamide
• InChI: InChI=1S/C13H13N3O2/c1-3-8-14-12(17)9-16-11-7-5-4-6-10(11)15(2)13(16)18/h1,4-7H,8-9H2,2H3,(H,14,17)
• InChI Key: NVYOEKGXIUIOPM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(C1=O)CC(=O)NCC#C
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol

Description

2-(3-methyl-2-oxobenzimidazol-1-yl)-N-prop-2-ynylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MPA-2, and it has been found to exhibit unique biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-(3-methyl-2-oxobenzimidazol-1-yl)-N-prop-2-ynylacetamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes, including monoamine oxidase A and B. This inhibition leads to an increase in the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine, which are associated with mood regulation.
Biochemical and Physiological Effects
2-(3-methyl-2-oxobenzimidazol-1-yl)-N-prop-2-ynylacetamide has been found to exhibit several biochemical and physiological effects. In animal studies, it has been shown to have anxiolytic and antidepressant-like effects. It has also been found to improve cognitive function and memory in rodents. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-methyl-2-oxobenzimidazol-1-yl)-N-prop-2-ynylacetamide in lab experiments is its ability to modulate neurotransmitter levels, which makes it a useful tool for studying mood disorders and cognitive function. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-(3-methyl-2-oxobenzimidazol-1-yl)-N-prop-2-ynylacetamide. One potential area of study is the development of more efficient synthesis methods to increase the yield of the compound. Another direction is to explore the potential therapeutic applications of this compound in treating mood disorders and cognitive impairments. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various neurotransmitter systems.
In conclusion, 2-(3-methyl-2-oxobenzimidazol-1-yl)-N-prop-2-ynylacetamide is a promising compound that has gained significant attention in scientific research due to its potential applications in various fields. Its ability to modulate neurotransmitter levels makes it a useful tool for studying mood disorders and cognitive function. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis method of 2-(3-methyl-2-oxobenzimidazol-1-yl)-N-prop-2-ynylacetamide involves the reaction between 3-methyl-2-oxobenzimidazole and propargylamine in the presence of acetic anhydride. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography. The yield of the product is typically around 50%.

Scientific Research Applications

2-(3-methyl-2-oxobenzimidazol-1-yl)-N-prop-2-ynylacetamide has been studied extensively for its potential applications in various scientific research fields. Some of the notable areas where this compound has been studied include cancer research, neuroscience, and drug discovery.